molecular formula C15H14N2O5 B8314210 Methyl 5-cyano-5-(4-nitrophenyl)-2-oxocyclohexanecarboxylate

Methyl 5-cyano-5-(4-nitrophenyl)-2-oxocyclohexanecarboxylate

Cat. No.: B8314210
M. Wt: 302.28 g/mol
InChI Key: GNCVXIPUSROZAH-UHFFFAOYSA-N
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Description

Methyl 5-cyano-5-(4-nitrophenyl)-2-oxocyclohexanecarboxylate is a useful research compound. Its molecular formula is C15H14N2O5 and its molecular weight is 302.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H14N2O5

Molecular Weight

302.28 g/mol

IUPAC Name

methyl 5-cyano-5-(4-nitrophenyl)-2-oxocyclohexane-1-carboxylate

InChI

InChI=1S/C15H14N2O5/c1-22-14(19)12-8-15(9-16,7-6-13(12)18)10-2-4-11(5-3-10)17(20)21/h2-5,12H,6-8H2,1H3

InChI Key

GNCVXIPUSROZAH-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1CC(CCC1=O)(C#N)C2=CC=C(C=C2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2 (88.96 g, 0.27 mol) in DME (1 L) at RT under N2 was added (carefully) NaH (60% in mineral oil, 31.92 g, 0.80 mol) to give a dark violet solution. The reaction was heated at reflux for 4 h, was cooled and quenched carefully with H2O, acidified with 2N HCl and extracted with 2×EtOAc. The combined organics were washed with saturated NaCl solution, dried over a mixture of activated charcoal and Na2SO4, filtered through Celite and evaporated to give crude product 3 as a brown solid (83.42 g, >100%). 1H-NMR (500 MHz, dmso-d6) 12.1 (s, 1H), 8.31 (d, 2H), 7.88 (d, 2H), 3.75 (s, 3H), 2.86 (AB quartet, 2H), 2.65 (m, 1H), 2.6 (m, 1H), 2.4 (m, 1H), 2.35 (m, 1H) ppm.
Name
Quantity
88.96 g
Type
reactant
Reaction Step One
Name
Quantity
31.92 g
Type
reactant
Reaction Step One
Name
Quantity
1 L
Type
solvent
Reaction Step One
Yield
100%

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